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Compound of Interest

Compound Name: 2-Methyl-3-heptanone

Cat. No.: B077676 Get Quote

Solubility Profile of 2-Methyl-3-heptanone: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 2-methyl-
3-heptanone in water and various organic solvents. The information is curated to support

research, development, and formulation activities where this ketone is utilized.

Core Quantitative Solubility Data
The solubility of 2-methyl-3-heptanone is a critical parameter for its application in various

chemical processes, including its use as a solvent, in fragrance formulations, and as an

intermediate in organic synthesis. The following table summarizes the available quantitative

and qualitative solubility data for 2-methyl-3-heptanone.
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Solvent Type Solubility
Temperature
(°C)

Remarks

Water Polar Protic 1371 mg/L 25
Estimated value.

[1]

~2.22 g/L Not Specified Predicted value.

Ethanol Polar Protic Miscible
Room

Temperature
[2]

Fats Non-polar Soluble Not Specified [2][3]

Alcohols Polar Protic Soluble Not Specified [1][4]

Ethers Polar Aprotic Soluble Not Specified [4]

Hexane Non-polar
Significantly

Soluble
Not Specified [5]

Cyclohexane Non-polar
Significantly

Soluble
Not Specified [5]

It is important to note that while qualitative data suggests solubility in a range of organic

solvents, specific quantitative values are not readily available in published literature. The

provided data for water indicates a slight but measurable solubility. Its miscibility with ethanol is

a strong indicator of its potential as a co-solvent in formulations.

Experimental Protocols for Solubility Determination
While specific experimental procedures for determining the solubility of 2-methyl-3-heptanone
were not found in the reviewed literature, standardized methods are well-established for such

evaluations. The OECD Guideline for the Testing of Chemicals, Section 1, Test No. 105,

provides robust protocols for determining water solubility.[6][7][8][9][10] These methods can be

adapted for organic solvents.

Flask Method (for solubilities > 10⁻² g/L)
This method is a straightforward approach for determining the solubility of a substance.
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Preparation: A surplus amount of 2-methyl-3-heptanone is added to a known volume of the

solvent (e.g., water, ethanol) in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature for a sufficient

period to reach equilibrium. A preliminary test can determine the necessary equilibration

time.[6][10]

Separation: Once equilibrium is achieved, the mixture is allowed to stand, and the

undissolved ketone is separated from the saturated solution by centrifugation or filtration.

Analysis: The concentration of 2-methyl-3-heptanone in the clear, saturated solution is

determined using a suitable analytical technique, such as gas chromatography (GC), high-

performance liquid chromatography (HPLC), or mass spectrometry.

Column Elution Method (for solubilities < 10⁻² g/L)
This method is more suitable for substances with low solubility.

Column Preparation: A column is packed with an inert support material coated with an

excess of 2-methyl-3-heptanone.

Elution: The solvent is passed through the column at a slow, constant rate.

Sample Collection: The eluate is collected in fractions.

Analysis: The concentration of 2-methyl-3-heptanone in each fraction is determined. The

plateau of the concentration curve represents the saturation solubility.

Logical Relationships in Solubility
The solubility of a compound is governed by the principle of "like dissolves like." 2-Methyl-3-
heptanone possesses a polar carbonyl group and a non-polar alkyl chain, giving it a dual

character. This structure dictates its solubility behavior across different solvent classes.
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2-Methyl-3-heptanone

Solvent Polarity

C₈H₁₆O

Polar Solvents
(e.g., Water, Ethanol)

Limited to High
(due to polar C=O group)

Non-Polar Solvents
(e.g., Hexane, Fats)

High
(due to non-polar alkyl chain)

Click to download full resolution via product page

Caption: Solubility of 2-Methyl-3-heptanone based on solvent polarity.

The diagram above illustrates the relationship between the molecular structure of 2-methyl-3-
heptanone and its solubility in polar and non-polar solvents. The presence of the polar

carbonyl group allows for interactions with polar solvents, leading to some degree of solubility,

with miscibility observed in ethanol. Conversely, the significant non-polar alkyl chain results in

high solubility in non-polar environments like hydrocarbons and fats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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